Cas no 1699204-72-2 (7-nitro-3-propyl-2,3-dihydro-1H-indole)

• Product Name: 7-nitro-3-propyl-2,3-dihydro-1H-indole
• CAS No: 1699204-72-2
• MF: C₁₁H₁₄N₂O₂
• MW: 206.241062641144
• MDL: MFCD30499921
• CID: 5191087
• PubChem ID: 106985705
• Update Time: 2025-05-22

7-nitro-3-propyl-2,3-dihydro-1H-indole Chemical and Physical Properties

Names and Identifiers

• 1H-Indole, 2,3-dihydro-7-nitro-3-propyl-
• 7-nitro-3-propyl-2,3-dihydro-1H-indole

• MDL： MFCD30499921
• Inchi： 1S/C11H14N2O2/c1-2-4-8-7-12-11-9(8)5-3-6-10(11)13(14)15/h3,5-6,8,12H,2,4,7H2,1H3
• InChI Key： YYWJHVOATZNMMK-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC=C2[N+]([O-])=O)C(CCC)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolines

Additional information on 7-nitro-3-propyl-2,3-dihydro-1H-indole

Comprehensive Overview of 7-nitro-3-propyl-2,3-dihydro-1H-indole (CAS No. 1699204-72-2)

The compound 7-nitro-3-propyl-2,3-dihydro-1H-indole (CAS No. 1699204-72-2) is a specialized nitro-substituted indole derivative that has garnered significant attention in pharmaceutical and chemical research. Its unique structural features, including the nitro group at the 7-position and the propyl side chain at the 3-position, make it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its potential applications in drug discovery, particularly in targeting neurological disorders and inflammatory pathways, aligning with current trends in precision medicine.

In recent years, the demand for nitro-indole derivatives like 7-nitro-3-propyl-2,3-dihydro-1H-indole has surged due to their role in developing small-molecule inhibitors and enzyme modulators. This compound’s electron-withdrawing nitro group enhances its reactivity, making it a versatile building block for heterocyclic chemistry. Its relevance to cancer research and neurodegenerative disease studies has been highlighted in peer-reviewed journals, addressing common queries about its mechanism of action and therapeutic potential.

From a synthetic perspective, CAS No. 1699204-72-2 is often utilized in palladium-catalyzed cross-coupling reactions, a hotspot in modern organic chemistry. Its compatibility with green chemistry principles (e.g., reduced solvent waste) resonates with the growing emphasis on sustainable synthesis. Laboratories frequently search for high-purity 7-nitro-3-propyl-2,3-dihydro-1H-indole suppliers, underscoring its commercial importance. Analytical techniques like HPLC and NMR spectroscopy are critical for quality control, ensuring compliance with Good Manufacturing Practices (GMP).

The compound’s physicochemical properties—such as solubility in polar aprotic solvents and stability under inert atmospheres—are frequently discussed in technical forums. These attributes are vital for formulators designing drug delivery systems. Additionally, its structure-activity relationship (SAR) data are pivotal for medicinal chemists optimizing lead compounds, a topic trending in AI-driven drug design platforms.

Beyond pharmaceuticals, 7-nitro-3-propyl-2,3-dihydro-1H-indole finds niche applications in material science, particularly in developing organic semiconductors and photoresponsive materials. This aligns with searches for next-generation electronic materials, reflecting interdisciplinary interest. Regulatory databases confirm its non-hazardous status under standard handling conditions, a key consideration for industrial users.

In summary, CAS No. 1699204-72-2 represents a convergence of cutting-edge research and industrial utility. Its multifaceted roles—from drug development to advanced materials—ensure its prominence in scientific discourse, answering frequent queries about its synthesis protocols, applications, and safety profiles.